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Compound of Interest

Compound Name: FPI-1602

Cat. No.: B12414772 Get Quote

For Research Use Only. Not for human or veterinary therapeutic use.

Introduction
FPI-1602 is a potent β-lactamase inhibitor with significant antimicrobial activity against a range

of bacteria, including Pseudomonas aeruginosa, Escherichia coli, and Enterobacter species.[1]

As a crucial tool in combating antibiotic resistance, proper handling, solution preparation, and

storage of FPI-1602 are paramount to ensure its stability and efficacy in in vitro and in vivo

experimental settings. This document provides detailed application notes and protocols for the

use of FPI-1602 in research applications.

Physicochemical Properties
Property Value

CAS Number 1452460-31-9

Molecular Formula C₁₁H₁₇N₅O₇S

Molecular Weight 363.35 g/mol

Appearance Solid
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The preparation of FPI-1602 solutions requires careful consideration of the appropriate solvent

to ensure complete dissolution and stability. While specific solubility data in common laboratory

solvents is not readily available, a general-purpose solvent for many organic compounds is

dimethyl sulfoxide (DMSO). It is recommended to first create a concentrated stock solution in

DMSO, which can then be further diluted in aqueous buffers or cell culture media for

experimental use.

Note: The final concentration of DMSO in aqueous solutions should be kept low (typically below

0.1%) to avoid solvent-induced effects on biological systems. It is always advisable to include a

vehicle control (containing the same concentration of DMSO as the test samples) in your

experiments.

Stock Solution Preparation Table
The following table provides the required volume of solvent to prepare stock solutions of

various concentrations from a given mass of FPI-1602 powder.

Mass of FPI-1602 1 mg 5 mg 10 mg

Desired Concentration
Volume of Solvent

(mL)

Volume of Solvent

(mL)

Volume of Solvent

(mL)

1 mM 2.7522 13.7608 27.5217

5 mM 0.5504 2.7522 5.5043

10 mM 0.2752 1.3761 2.7522

50 mM 0.0550 0.2752 0.5504

Storage and Stability
Proper storage of FPI-1602 is critical to maintain its chemical integrity and biological activity

over time.
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Form Storage Temperature Shelf Life

Solid Powder -20°C Up to 3 years

In Solvent -80°C Up to 1 year

Storage Recommendations:

Upon receipt, store the solid FPI-1602 at -20°C.

Once a stock solution is prepared, it should be aliquoted into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store all solutions at -80°C.

Experimental Protocols
FPI-1602's primary application is as a β-lactamase inhibitor, often used in combination with β-

lactam antibiotics to overcome bacterial resistance. Below are generalized protocols for

assessing its antimicrobial and β-lactamase inhibitory activity.

Antimicrobial Susceptibility Testing (AST)
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of FPI-
1602, alone or in combination with a β-lactam antibiotic, using the broth microdilution method.

Workflow for Antimicrobial Susceptibility Testing
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Preparation

Assay

Analysis

Prepare bacterial inoculum
(e.g., 0.5 McFarland standard)

Inoculate microplate wells
with bacterial suspension

Prepare serial dilutions of FPI-1602
and/or β-lactam antibiotic in broth

Incubate at 37°C for 18-24 hours

Determine MIC
(lowest concentration with no visible growth)
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Preparation

Assay

Analysis

Prepare β-lactamase enzyme solution

Pre-incubate enzyme with FPI-1602

Prepare serial dilutions of FPI-1602 Prepare nitrocefin substrate solution

Initiate reaction by adding nitrocefin

Measure absorbance change over time
(e.g., at 490 nm)

Calculate inhibition kinetics (e.g., IC₅₀)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [FPI-1602: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414772#fpi-1602-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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